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Compound of Interest

Compound Name: Anthranilic acid

Cat. No.: B10759529 Get Quote

The safe and compliant disposal of anthranilic acid is critical for ensuring personnel safety

and environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to manage anthranilic acid
waste, from initial handling to final disposal. Adherence to these protocols is essential to

minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions
Before handling anthranilic acid, it is crucial to be aware of its potential hazards and the

necessary personal protective equipment (PPE). Anthranilic acid can cause serious eye

irritation and damage.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear protective goggles or a face shield.[2]

Hand Protection: Use appropriate chemical-resistant gloves.[2]

Body Protection: Wear suitable protective clothing to prevent skin contact.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[4]

Always handle anthranilic acid in a well-ventilated area, such as a fume hood, to minimize the

risk of inhalation.[3][5] Ensure that eyewash stations and safety showers are readily accessible.

[6]
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Quantitative Safety Data
Understanding the toxicological profile of anthranilic acid is essential for appreciating the

importance of proper handling and disposal.

Metric Value Species Reference

Oral LD50 5410 mg/kg Rat [1][3][5][6]

Oral LD50 1400 mg/kg Mouse [1][5][6]

EC50 (48 hr) 85-85.7 mg/L Daphnia [2][7]

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a test population.

EC50 (Effective Concentration, 50%): The concentration of a substance that produces a

specified effect in 50% of a test population.

Step-by-Step Disposal Procedures
The proper disposal of anthranilic acid waste must be conducted in compliance with all

federal, state, and local regulations.[6][8] It is classified as a hazardous or special waste and

must not be disposed of with municipal garbage or poured down the drain.[1][3][7][9]

Procedure for Unused or Waste Anthranilic Acid
Containerization: Place the waste anthranilic acid into its original container or a clearly

labeled, sealed container suitable for hazardous waste.[3][7] Do not mix with other waste

streams.

Labeling: Ensure the container is accurately labeled with "Hazardous Waste" and the

chemical name "Anthranilic Acid."

Storage: Store the sealed container in a designated, cool, dry, and well-ventilated hazardous

waste accumulation area, away from incompatible materials like strong oxidizing agents and

bases.[2][6][9]

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

company.[3][7] Provide the company with the Safety Data Sheet (SDS) for anthranilic acid.
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Procedure for Contaminated Materials and Empty
Containers

Contaminated Materials: Any materials, such as gloves, absorbent paper, or lab coats, that

are contaminated with anthranilic acid must be treated as hazardous waste. Place these

items in a sealed and labeled bag or container for disposal by a licensed professional.[7][10]

Empty Containers:

Thoroughly decontaminated containers may be recycled.[7]

Containers that are not fully decontaminated must be treated as hazardous waste and

disposed of through a licensed waste disposal company.[7]

Experimental Protocol: Spill Cleanup
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Methodology for Small Spills
This protocol is adapted from NOAA's Chemical Hazard Response Information System.[10]

Evacuate and Secure: Immediately alert others in the area and restrict access. Remove all

sources of ignition.[5][10]

Don PPE: Before cleanup, put on the appropriate personal protective equipment, including

gloves, eye protection, and a respirator if necessary.[4]

Dampen the Spill: Carefully dampen the solid spill material with 60-70% ethanol to prevent

dust from becoming airborne.[10]

Transfer Material: Using a scoop or shovel, transfer the dampened material into a suitable,

labeled container for hazardous waste.[5][10]

Final Cleanup: Use absorbent paper dampened with 60-70% ethanol to wipe up any

remaining material.[10]
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Decontaminate: Wash the spill area with a soap and water solution.[10]

Package Waste: Seal the absorbent paper and any contaminated clothing in a vapor-tight

plastic bag for disposal as hazardous waste.[10]

Ventilate: Ensure the area is well-ventilated after the cleanup is complete.[2]

Workflow for Anthranilic Acid Disposal
The following diagram illustrates the decision-making process for the proper disposal of

anthranilic acid waste.
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Identify Anthranilic Acid Waste
(Unused chemical, spill debris,

contaminated labware)

Is it a spill?

Follow Spill Cleanup Protocol
- Don appropriate PPE

- Dampen with 60-70% ethanol
- Collect in sealed container

Yes

Package and Label Waste
- Use designated hazardous waste containers

- Label clearly: 'Hazardous Waste,
Anthranilic Acid'

No
(e.g., unused product)

Store in Designated Area
- Cool, dry, well-ventilated

- Away from incompatible materials

Arrange Professional Disposal
- Contact licensed waste disposal company

- Provide SDS

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of anthranilic acid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10759529?utm_src=pdf-body-img
https://www.benchchem.com/product/b10759529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10759529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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